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Compound of Interest

Compound Name: Confertifolin

CAS No.: 1811-23-0

Cat. No.: B156486

Get Quote

Introduction: Confertifolin, a drimane sesquiterpene lactone, has attracted significant interest

from the scientific community due to its intriguing molecular architecture and potential biological

activities. This document provides a comprehensive overview of a methodology for the total

synthesis of racemic (±)-confertifolin. The presented synthetic strategy commences with the

well-established Wieland-Miescher ketone, a versatile starting material in terpene synthesis.

The pathway involves the construction of the key drimane skeleton followed by strategic

functional group manipulations to afford the target molecule. This application note is intended

for researchers, scientists, and professionals in drug development, offering detailed

experimental protocols, tabulated data for key reactions, and visual diagrams of the synthetic

workflow.

Synthetic Strategy Overview
The total synthesis of (±)-confertifolin can be conceptually divided into two main stages:

Core Skeleton Construction: This stage focuses on the synthesis of the bicyclic drimane

core. The readily available Wieland-Miescher ketone serves as the cornerstone, undergoing

a series of transformations to establish the requisite stereochemistry and functional handles.
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Lactone Formation and Final Modifications: With the core structure in hand, the subsequent

steps are directed towards the formation of the characteristic γ-lactone ring and final

adjustments to the molecule to yield (±)-confertifolin.

The overall synthetic approach is depicted in the following workflow diagram:
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Figure 1: Overall workflow for the total synthesis of (±)-Confertifolin.

Experimental Protocols and Data
Stage 1: Core Skeleton Construction
1.1 Synthesis of (±)-Wieland-Miescher Ketone (Robinson Annulation)

The synthesis commences with the Robinson annulation of 2-methyl-1,3-cyclohexanedione

and methyl vinyl ketone to construct the bicyclic enedione framework of the Wieland-Miescher

ketone.[1][2][3]

Protocol:

To a stirred solution of 2-methyl-1,3-cyclohexanedione (1.0 eq) in a suitable solvent such as

methanol, add a catalytic amount of a base (e.g., potassium hydroxide).

Cool the mixture to 0 °C and add methyl vinyl ketone (1.1 eq) dropwise, maintaining the

temperature below 10 °C.
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After the addition is complete, allow the reaction to warm to room temperature and stir for

12-24 hours.

Neutralize the reaction with a suitable acid (e.g., hydrochloric acid) and extract the product

with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

The crude product is then heated in a solution of pyridine and acetic acid to effect the

intramolecular aldol condensation and dehydration, affording the Wieland-Miescher ketone.

Purify the product by column chromatography on silica gel.
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Step
Reactant
s

Reagents
/Catalysts

Solvent
Temp.
(°C)

Time (h) Yield (%)

Michael

Addition

2-Methyl-

1,3-

cyclohexan

edione,

Methyl

vinyl

ketone

Potassium

hydroxide
Methanol 0 - RT 12-24 ~85-90

Aldol

Condensati

on

Michael

Adduct

Pyridine,

Acetic acid
- Reflux 4-6 ~90-95

Overall - - - - - ~75-85

Table 1:

Quantitativ

e data for

the

synthesis

of (±)-

Wieland-

Miescher

Ketone.

1.2 Conversion of Wieland-Miescher Ketone to a Drimane Intermediate

The Wieland-Miescher ketone is then converted to a key drimane intermediate. This multi-step

process typically involves selective reduction of the non-conjugated ketone, protection of the

resulting alcohol, and subsequent manipulation of the enone system. A representative

transformation is the conversion to a decalin intermediate that can serve as a precursor to

euryfuran.

Wieland-Miescher
Ketone

Selective Reduction
(e.g., NaBH4) Allylic Alcohol Protection

(e.g., TBDMSCl) Protected Alcohol Epoxidation
(e.g., m-CPBA) Epoxide Rearrangement/

Reduction
Drimane

Intermediate
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Figure 2: Logical workflow for the conversion of Wieland-Miescher Ketone to a drimane

intermediate.

Stage 2: Lactone Formation and Final Modifications
2.1 Synthesis of (±)-Euryfuran

The drimane intermediate is then converted to (±)-euryfuran. This transformation typically

involves the introduction of a furan ring.

Protocol:

A solution of the drimane intermediate in an appropriate solvent is treated with a suitable

reagent to construct the furan moiety. For instance, a Wittig-type reaction or addition of a

lithiated furan derivative can be employed.

The reaction is stirred at the appropriate temperature until completion, monitored by TLC.

The reaction is quenched and the product is extracted with an organic solvent.

The organic layer is washed, dried, and concentrated.

Purification by column chromatography yields (±)-euryfuran.
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Step
Starting
Material

Reagents Solvent
Temp.
(°C)

Time (h) Yield (%)

Furan

Formation

Drimane

Intermediat

e

e.g., (3-

furyllithium)

or Wittig

reagent

THF -78 to RT 2-4 60-70

Table 2:

Represent

ative data

for the

synthesis

of (±)-

Euryfuran.

2.2 Synthesis of (±)-Confertifolin from (±)-Euryfuran

The final steps of the synthesis involve the conversion of (±)-euryfuran to (±)-confertifolin.

This is achieved through a dihaloetherification followed by hydrolysis and lactonization.

Protocol:

A solution of (±)-euryfuran (1.0 eq) in methanol at 0 °C is treated with a solution of bromine

(1.2 eq) in methanol.

The reaction mixture is stirred at room temperature for 30 minutes.

The mixture is then diluted with water and extracted with diethyl ether to give the

intermediate diacetal.

The crude diacetal is then treated with 10% hydrochloric acid in acetone.

The reaction is stirred until the lactonization is complete.

The product is extracted, washed, dried, and concentrated.

Purification by crystallization or column chromatography affords (±)-confertifolin.
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Step
Reactant
s

Reagents
/Catalysts

Solvent
Temp.
(°C)

Time (h) Yield (%)

Dihaloether

ification

(±)-

Euryfuran
Bromine Methanol 0 - RT 0.5 ~92

Lactonizati

on
Diacetal

10%

Hydrochlori

c acid

Acetone RT 1-2 ~75

Table 3:

Quantitativ

e data for

the

conversion

of (±)-

Euryfuran

to (±)-

Confertifoli

n.

Conclusion
The described methodology provides a viable pathway for the total synthesis of (±)-

confertifolin, starting from the readily accessible Wieland-Miescher ketone. The key

transformations, including the Robinson annulation and the conversion of the drimane core to

the final lactone, are well-precedented in organic synthesis. The provided protocols and data

serve as a valuable resource for researchers aiming to synthesize confertifolin and its analogs

for further biological evaluation and drug discovery efforts. Careful optimization of each step will

be crucial for maximizing the overall yield and purity of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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